Cas no 371144-94-4 (2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione
• CAS No: 371144-94-4
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 6278435
• PubChem ID: 1405137
• Update Time: 2025-06-08

2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione
• cid_1405137
• MLS000555433
• 2-(1-benzotriazolyl)-3-(4-morpholinyl)naphthalene-1,4-dione
• 2-(benzotriazol-1-yl)-3-morpholin-4-yl-naphthalene-1,4-dione
• 371144-94-4
• CHEMBL1445776
• 2-(benzotriazol-1-yl)-3-morpholino-1,4-naphthoquinone
• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-3-morpholinonaphthalene-1,4-dione
• AKOS024604168
• SMR000147150
• 2-Benzotriazol-1-yl-3-morpholin-4-yl-[1,4]naphthoquinone
• Oprea1_857441
• SR-01000672203-2
• BDBM40322
• SR-01000672203
• 2-(benzotriazol-1-yl)-3-morpholin-4-ylnaphthalene-1,4-dione
• HMS2336C20
• F1273-0004

• Inchi： 1S/C20H16N4O3/c25-19-13-5-1-2-6-14(13)20(26)18(17(19)23-9-11-27-12-10-23)24-16-8-4-3-7-15(16)21-22-24/h1-8H,9-12H2
• InChI Key： ZGIAVNDKPDSLIA-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1C(C2C=CC=CC=2C(C=1N1C2C=CC=CC=2N=N1)=O)=O

Computed Properties

• Exact Mass: 360.12224039g/mol
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione

Comprehensive Analysis of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione (CAS 371144-94-4)

The compound 2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione (CAS 371144-94-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This benzotriazole-derived compound features a morpholine moiety and a naphthalene-1,4-dione core, making it a subject of interest in fields such as medicinal chemistry, materials science, and photochemistry. Researchers are particularly intrigued by its potential as a photoactive agent or intermediate in synthetic pathways.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. The presence of both benzotriazole and morpholine groups in its structure suggests versatile chemical behavior, which is often explored in academic and industrial settings. Recent studies have highlighted its potential role in organic electronics, where its electron-accepting properties could be leveraged for optoelectronic devices. This aligns with the growing demand for sustainable and efficient materials in the renewable energy sector.

Another hot topic related to CAS 371144-94-4 is its biological activity. While not classified as a pharmaceutical compound, its structural analogs have shown promise in drug discovery programs. The naphthalene-1,4-dione scaffold is known for its redox-active properties, which are often associated with antioxidant or enzyme-inhibiting effects. Researchers are actively investigating whether this compound could serve as a lead structure for developing novel bioactive molecules.

From a materials science perspective, the compound's photophysical properties are of particular interest. Its ability to absorb and emit light in specific wavelengths makes it a candidate for applications in sensors or dye-sensitized solar cells. This is especially relevant given the current focus on green chemistry and the development of environmentally friendly technologies. The morpholine ring in its structure may also contribute to improved solubility in various solvents, a critical factor for practical applications.

The stability and storage conditions of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione are frequently discussed in technical forums. Like many heterocyclic compounds, it may require protection from light and moisture to maintain its integrity over time. Proper handling and storage are essential to preserve its chemical purity, which is crucial for research and development purposes.

In the context of synthetic methodology, this compound serves as an excellent example of how multicomponent reactions can be employed to construct complex molecular architectures. The combination of benzotriazole, morpholine, and naphthoquinone moieties in a single molecule demonstrates the power of modern organic synthesis techniques. This aspect is particularly appealing to chemistry students and professionals seeking to expand their knowledge of heterocyclic chemistry.

The spectroscopic characterization of CAS 371144-94-4 is another area of active research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are essential for quality control in both academic and industrial laboratories working with this compound.

Looking ahead, the potential applications of 2-(1H-1,2,3-benzotriazol-1-yl)-3-(morpholin-4-yl)-1,4-dihydronaphthalene-1,4-dione continue to expand as researchers uncover new facets of its chemical behavior. Its unique combination of structural features positions it as a valuable building block in molecular design and materials innovation. As the scientific community places greater emphasis on sustainable chemistry and functional materials, compounds like this are likely to play increasingly important roles in technological advancements.